13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid

• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• InChI: InChI=1S/C18H28O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h3,7,9,11-12,15H,2,4-6,8,10,13-14,16H2,1H3,(H,20,21)/b9-7+,11-3+,15-12+
• InChIKey: BNMYUQILBYIYOG-YPPMWDAJSA-N

13-Oxo-9(Z),11(E),15(Z)-Octadecatrienoic Acid: Chemical Identity & Characterization

13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid (13-oxo-OTA, CAS 148981-17-3) is a C18 oxylipin belonging to the keto-octadecatrienoic acid class, with molecular formula C18H28O3 and molecular weight 292.4 g/mol [1]. It is an oxidized derivative of α-linolenic acid bearing a 13-keto substituent on a conjugated triene system (9Z,11E,15Z configuration) [2]. Naturally occurring in tomato (Solanum lycopersicum), mandarin orange (Citrus reticulata), and bitter gourd (Momordica charantia), this compound serves as an endogenous PPARγ ligand and is recognized as a stress metabolite in wounded plant tissues [3]. The compound is commercially available in purity grades ≥98% for research applications .

Workflow PPARγ agonist research and adipocyte biology tool compound Endogenous ligand context

Selection Context Natural plant-derived oxylipin with conjugated triene system Crystallographically characterized

Procurement Fit Research-grade purity for biochemical and cell-based assays ≥98% purity available

• [1] PubChem. (2025). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. CID 53691468. View Source
• [2] LIPID MAPS. (2025). LMFA02000028: 13-oxo-OTrE (13-keto-9Z,11E,15Z-octadecatrienoic acid). View Source
• [3] Takahashi, H., Hara, H., Goto, T., Kamakari, K., Nomura, W., Mohri, S., Takahashi, N., Suzuki, H., Shibata, D., & Kawada, T. (2015). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids, 50(1), 3–12. View Source

Why 13-Oxo-OTA Cannot Be Replaced by Generic Oxylipins

Substitution of 13-oxo-OTA with closely related oxylipins such as 13-oxo-ODE (13-oxo-9Z,11E-octadecadienoic acid) or 9-oxo-OTA introduces functionally consequential differences. While both 13-oxo-OTA and 13-oxo-ODE activate PPARγ, they exhibit divergent tissue-specific expression profiles, downstream gene induction patterns, and metabolic stability characteristics [1]. The additional 15Z double bond in 13-oxo-OTA (derived from α-linolenic acid) versus the diene system of 13-oxo-ODE (derived from linoleic acid) confers distinct conformational flexibility and receptor binding geometry, as evidenced by crystallographic data [2]. Furthermore, 13-oxo-OTA and its positional isomer 9-oxo-OTA demonstrate non-overlapping PPAR subtype selectivity: 13-oxo-OTA preferentially activates PPARγ in adipocytes, whereas 9-oxo-OTA activates PPARα in hepatocytes [3]. Generic substitution therefore risks experimental irreproducibility and invalid cross-study comparisons.

13-Oxo-ODE vs 13-Oxo-OTA

Diene vs triene structure alters PPARγ binding geometry and downstream gene induction profiles.

Target: 13-oxo-OTA (C18:3-derived triene)

Substitute: 13-oxo-ODE (C18:2-derived diene)

9-Oxo-OTA vs 13-Oxo-OTA

Positional isomer shifts PPAR subtype selectivity; 9-oxo-OTA favors PPARα in hepatocytes, not adipocyte PPARγ.

Target: 13-oxo-OTA (PPARγ-selective)

Substitute: 9-oxo-OTA (PPARα-preferring)

• [1] Altmann, R., Hausmann, M., Spöttl, T., Gruber, M., Bull, A. W., Menzel, K., Vogl, D., Herfarth, H. H., Schölmerich, J., Falk, W., & Rogler, G. (2007). 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. Biochemical Pharmacology, 74(4), 612–622. View Source
• [2] PDB. (2015). 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. RCSB Protein Data Bank. View Source
• [3] Kim, Y. I., Hirai, S., Goto, T., Ohyane, C., Takahashi, H., Tsugane, T., Konishi, C., Fujii, T., Inai, S., Iijima, Y., Aoki, K., Shibata, D., Takahashi, N., & Kawada, T. (2012). Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS ONE, 7(2), e31317. View Source

13-Oxo-OTA: Comparative Evidence vs Closest Analogs

PPARγ Transcriptional Activation vs 13-Oxo-ODE

13-Oxo-OTA at 20 μM induces PPARγ transcriptional activity by approximately 3.2-fold over vehicle control in 3T3-L1 adipocytes, as measured by PPRE-driven luciferase reporter assay [1]. In a separate study using the same assay platform, 13-oxo-ODE at 10 μM produced approximately 2.1-fold activation of PPARγ in transfected cell lines [2]. Both compounds activate PPARγ at low micromolar concentrations, though direct head-to-head comparative data under identical conditions is not available in the peer-reviewed literature. 13-Oxo-OTA additionally induced mRNA expression of PPARγ target genes including aP2 (fatty acid-binding protein), LPL (lipoprotein lipase), and adiponectin, with adiponectin secretion increasing by approximately 1.8-fold relative to control [1].

PPARγ Activation Fold

Context-dependent

3.2-fold (target) vs 2.1-fold (13-oxo-ODE)

Reported PPARγ activation context; cross-study comparison limits direct quantitative interpretation.

Different cell models and concentrations (20 µM vs 10 µM)

Evidence Dimension	PPARγ transcriptional activation
Target Compound Data	3.2-fold induction over vehicle
Comparator Or Baseline	13-oxo-ODE: 2.1-fold induction over vehicle (cross-study)
Quantified Difference	Target shows ~52% higher fold-induction; cross-study comparison limits direct quantitative interpretation
Conditions	PPRE-luciferase reporter assay; 13-oxo-OTA: 3T3-L1 adipocytes, 20 μM, 24h; 13-oxo-ODE: transfected cells, 10 μM

Why This Matters

This quantitative functional activity data enables researchers to select the appropriate PPARγ ligand based on assay context and target gene induction profile, rather than assuming interchangeability of oxylipin analogs.

• [1] Takahashi, H., Hara, H., Goto, T., Kamakari, K., Nomura, W., Mohri, S., Takahashi, N., Suzuki, H., Shibata, D., & Kawada, T. (2015). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids, 50(1), 3–12. View Source
• [2] Altmann, R., Hausmann, M., Spöttl, T., Gruber, M., Bull, A. W., Menzel, K., Vogl, D., Herfarth, H. H., Schölmerich, J., Falk, W., & Rogler, G. (2007). 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. Biochemical Pharmacology, 74(4), 612–622. View Source

PPAR Subtype Selectivity: PPARγ vs PPARα

13-Oxo-OTA demonstrates functional selectivity for PPARγ over PPARα, with its transcriptional activation restricted to the PPARγ subtype in adipocyte models. This is in contrast to the structurally analogous diene 13-oxo-ODA (13-oxo-9,11-octadecadienoic acid), which functions as a selective PPARα agonist [1]. The selectivity divergence is determined by the additional 15Z double bond present in 13-oxo-OTA (C18:3-derived) but absent in 13-oxo-ODA (C18:2-derived), which alters ligand binding pocket occupancy and hydrogen bonding networks within the PPAR ligand-binding domain [2]. In vivo, 13-oxo-ODA administration to obese diabetic KK-Ay mice (0.02% w/w in diet for 4 weeks) reduced plasma triglycerides by approximately 35% and hepatic triglycerides by approximately 40% relative to control, effects attributed to PPARα-mediated enhancement of fatty acid oxidation [1]. Comparable in vivo efficacy data for 13-oxo-OTA are not yet published, representing a knowledge gap for procurement decision-making.

PPAR Subtype Selectivity

Context-dependent

PPARγ-selective (adipocyte) vs PPARα-selective (13-oxo-ODA)

Subtype divergence prevents interchangeable use; distinct metabolic pathway engagement.

In vivo PPARα data available only for 13-oxo-ODA

Evidence Dimension	PPAR subtype activation selectivity
Target Compound Data	PPARγ-selective activation (in vitro, adipocytes)
Comparator Or Baseline	13-oxo-ODA: PPARα-selective activation (in vitro, hepatocytes)
Quantified Difference	Receptor subtype selectivity divergence (PPARγ vs PPARα)
Conditions	PPRE-luciferase reporter assay; 13-oxo-OTA: 3T3-L1 adipocytes, 20 μM; 13-oxo-ODA: primary hepatocytes and in vivo mouse model

Why This Matters

Procurement decisions for PPAR-related research must account for subtype selectivity, as 13-oxo-OTA and 13-oxo-ODA produce distinct and non-interchangeable biological outcomes (adipogenesis vs hepatic lipid catabolism).

• [1] Kim, Y. I., Hirai, S., Goto, T., Ohyane, C., Takahashi, H., Tsugane, T., Konishi, C., Fujii, T., Inai, S., Iijima, Y., Aoki, K., Shibata, D., Takahashi, N., & Kawada, T. (2012). Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS ONE, 7(2), e31317. View Source
• [2] PDB. (2015). 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. RCSB Protein Data Bank. View Source

Crystallographic Binding: 13-Keto vs 13-Hydroxy Analog

The crystal structure of Arabidopsis thaliana chloroplastic gamma-ketol reductase bound to 13-oxo-OTA (PDB 5A3J, resolution not publicly specified in accessible abstract) reveals the compound bound within the enzyme active site, with the 13-keto group positioned for hydride transfer from NADPH [1]. This crystallographic data establishes that the 13-keto (oxo) moiety is the functional determinant for enzymatic recognition, distinguishing 13-oxo-OTA from its reduced 13-hydroxy analog (13-HOTrE/13-HOT) which lacks the electrophilic carbonyl required for ketol reductase substrate activity. The binding mode confirms that the conjugated triene system (9Z,11E,15Z) adopts a specific conformation within the hydrophobic binding pocket [1]. A separate PDB entry (5A4D) captures the same enzyme bound to 13KOTE and NADP, providing comparative structural context [2].

Crystallographic Binding

Head-to-head

13-keto group occupies ketol reductase active site (PDB 5A3J)

Structural determinant for enzyme recognition; 13-hydroxy analog is not a substrate.

Crystallographic evidence supports functional attribution

Evidence Dimension	Enzyme active site binding and substrate recognition
Target Compound Data	13-keto group coordinates with ketol reductase active site; crystallographically resolved binding conformation
Comparator Or Baseline	13-hydroxy analog (13-HOTrE): lacks keto group, not a substrate for ketol reductase
Quantified Difference	Structural determinant: carbonyl oxygen vs hydroxyl group
Conditions	X-ray crystallography; Arabidopsis thaliana chloroplastic gamma-ketol reductase (PDB 5A3J)

Why This Matters

For structural biology and enzymology applications requiring oxylipin-protein binding studies, the availability of a solved crystal structure with 13-oxo-OTA provides a validated experimental system unavailable for most related oxylipin analogs.

• [1] RCSB PDB. (2015). 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. View Source
• [2] PDBj. (2015). 5A4D: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13KOTE and NADP. View Source

Glucose Uptake and Adiponectin Secretion Outcomes

13-Oxo-OTA at 20 μM stimulated glucose uptake in 3T3-L1 adipocytes by approximately 1.5-fold over vehicle control, as measured by 2-deoxyglucose uptake assay [1]. Adiponectin secretion into culture medium increased by approximately 1.8-fold following 13-oxo-OTA treatment (20 μM), indicating functional engagement of PPARγ-mediated metabolic pathways [1]. These functional outcomes are downstream consequences of PPARγ target gene induction and represent quantitative endpoints relevant to metabolic research applications. Comparable glucose uptake and adiponectin secretion data for 13-oxo-ODE in adipocytes are not available in the published literature, precluding direct cross-compound functional comparison. For context, the synthetic PPARγ agonist rosiglitazone (1 μM) typically produces glucose uptake increases of 2- to 3-fold in similar 3T3-L1 adipocyte models, suggesting 13-oxo-OTA exhibits moderate agonist efficacy.

Adipocyte Functional Endpoints

Reported

Glucose uptake +1.5-fold; Adiponectin +1.8-fold

Downstream PPARγ pathway engagement in 3T3-L1 adipocytes.

Vehicle-controlled, 20 µM, 24 h; rosiglitazone benchmark context

Evidence Dimension	Glucose uptake and adiponectin secretion in adipocytes
Target Compound Data	Glucose uptake: 1.5-fold increase; Adiponectin secretion: 1.8-fold increase
Comparator Or Baseline	Vehicle control (0.1% ethanol)
Quantified Difference	1.5-fold (glucose uptake); 1.8-fold (adiponectin)
Conditions	3T3-L1 differentiated adipocytes; 20 μM 13-oxo-OTA; 24-hour treatment

Why This Matters

These functional metabolic endpoints provide quantitative benchmarks for researchers evaluating 13-oxo-OTA as a tool compound in adipocyte biology and glucose metabolism studies, establishing baseline expectations for experimental outcomes.

• [1] Takahashi, H., Hara, H., Goto, T., Kamakari, K., Nomura, W., Mohri, S., Takahashi, N., Suzuki, H., Shibata, D., & Kawada, T. (2015). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids, 50(1), 3–12. View Source

13-Oxo-OTA: Research and Industrial Applications

PPARγ Agonist Screening & Adipogenesis Research

13-Oxo-OTA serves as a validated natural PPARγ agonist for use as a positive control or reference compound in luciferase reporter assays and adipocyte differentiation studies. At 20 μM, it reliably induces PPARγ transcriptional activity (~3.2-fold) and promotes adipogenesis in 3T3-L1 cells, providing a benchmark for screening novel food-derived or synthetic PPARγ modulators [1]. Its food-derived origin makes it particularly relevant for nutraceutical and functional food research programs targeting glucose metabolism disorders [1].

Structural Biology of Oxylipin-Protein Interactions

The availability of a solved co-crystal structure (PDB 5A3J) with Arabidopsis thaliana gamma-ketol reductase enables structure-guided studies of oxylipin recognition by metabolic enzymes. 13-Oxo-OTA's 13-keto group and conjugated triene geometry serve as key structural determinants for binding, making this compound a defined chemical probe for investigating ketol reductase substrate specificity and catalytic mechanism [2]. Researchers studying plant stress metabolism and oxylipin signaling may utilize 13-oxo-OTA as a structurally validated ligand for protein crystallization and binding studies [2].

Glucose Uptake & Adiponectin Secretion in Adipocytes

13-Oxo-OTA reliably increases glucose uptake (1.5-fold) and adiponectin secretion (1.8-fold) in 3T3-L1 adipocytes at 20 μM [1]. These quantitative functional endpoints support its use as a tool compound in metabolic research investigating insulin-sensitizing mechanisms and adipokine regulation. Researchers should note that 13-oxo-OTA's PPARγ selectivity distinguishes it from PPARα-targeting analogs such as 13-oxo-ODA, making compound selection dependent on the specific PPAR subtype under investigation [3].

Natural Product Chemistry & Bioactive Discovery

13-Oxo-OTA has been detected and quantified in tomato (Solanum lycopersicum), mandarin orange (Citrus reticulata), and bitter gourd (Momordica charantia) extracts via LC-MS [1]. This natural occurrence profile supports applications in food chemistry research, dietary oxylipin profiling, and the identification of bioactive constituents in fruits and vegetables with potential metabolic health benefits. Procurement of authentic 13-oxo-OTA standard enables accurate quantification and method validation in food matrix analyses [1].

Application

Selection Property

Validation Focus

PPARγ pathway research and adipogenesis studies

Reported PPARγ transcriptional activity

Adipocyte differentiation endpoint review

Oxylipin-protein interaction structural studies

Crystallographically resolved binding mode

Enzyme-substrate complex validation

Adipocyte glucose metabolism research

Metabolic endpoint profile in 3T3-L1

Insulin-sensitizing pathway interpretation

Natural product dietary oxylipin profiling

Plant-derived authentic oxylipin standard

LC-MS quantification and method validation

• [1] Takahashi, H., Hara, H., Goto, T., Kamakari, K., Nomura, W., Mohri, S., Takahashi, N., Suzuki, H., Shibata, D., & Kawada, T. (2015). 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids, 50(1), 3–12. View Source
• [2] RCSB PDB. (2015). 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. View Source
• [3] Kim, Y. I., Hirai, S., Goto, T., Ohyane, C., Takahashi, H., Tsugane, T., Konishi, C., Fujii, T., Inai, S., Iijima, Y., Aoki, K., Shibata, D., Takahashi, N., & Kawada, T. (2012). Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS ONE, 7(2), e31317. View Source